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Abstract

Diphenylcarbazone (C13H12N40) is an organic compound widely utilized in analytical
chemistry as an indicator for mercurimetric titrations and as a chromogenic reagent for the
spectrophotometric determination of various metal ions, most notably mercury. This technical
guide provides a comprehensive overview of the chemical and physical properties of
diphenylcarbazone, including its structure, solubility, and spectral characteristics. Detailed
experimental protocols for its synthesis, property determination, and analytical applications are
presented to facilitate its effective use in a laboratory setting. Furthermore, this guide visualizes
key processes involving diphenylcarbazone, such as its tautomeric equilibrium and its
application in analytical workflows, through Graphviz diagrams.

Chemical Properties

Diphenylcarbazone, systematically named 1,5-diphenylcarbazone, is a derivative of
carbazone. Its chemical reactivity is largely dictated by the presence of the azo (-N=N-) and
hydrazone (-NH-N=C<) functional groups, which are involved in its characteristic color-forming
reactions with metal ions.

1.1. Structure and Tautomerism
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Diphenylcarbazone exists in a tautomeric equilibrium between its keto and enol forms.[1] The
enol form is capable of deprotonation to form a resonance-stabilized anion, which is crucial for
its ability to chelate with metal ions. This equilibrium is influenced by the solvent's polarity.[2][3]
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Figure 1: Keto-Enol Tautomerism of Diphenylcarbazone.

1.2. Complexation with Metal lons

The deprotonated enol form of diphenylcarbazone acts as a bidentate ligand, forming
intensely colored complexes with various metal ions, including mercury(ll), chromium(lil), and
copper(I).[4][5] The formation of a violet-blue complex with excess mercuric ions is the basis
for its use as an indicator in mercurimetry.[6][7] The reaction with mercury(ll) ions is highly
sensitive, allowing for the spectrophotometric determination of mercury at trace levels.[8]
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Figure 2: Complexation of Diphenylcarbazone with a Mercury(ll) lon.

Physical Properties

The physical properties of diphenylcarbazone are summarized in the table below.
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Property

Value

Molecular Formula

C13H12N40O

Molecular Weight 240.26 g/mol [9]
Orange to yellow-orange crystalline powder or
Appearance
needles[4]
Melting Point 153-158 °C (with decomposition)
Boiling Point Not available
- Insoluble in water; soluble in ethanol, acetone,
Solubility
chloroform, and benzene[4][5]
pKa (predicted) 9.83+£0.43
UV-Vis Amax (Hg?* complex) ~540 nm[8]

Spectral Properties

3.1. UV-Visible Spectroscopy

In solution, diphenylcarbazone exhibits characteristic absorption in the UV-visible region.

Upon complexation with metal ions, a significant bathochromic shift is observed. The

diphenylcarbazone-mercury(ll) complex, for instance, has a maximum absorbance at

approximately 540 nm, which allows for its quantitative determination.[8]

3.2. Infrared (IR) Spectroscopy

The IR spectrum of diphenylcarbazone displays characteristic absorption bands

corresponding to its functional groups. Key peaks include:

N-H stretching: Broad bands in the region of 3200-3400 cm~* due to hydrogen bonding.[10]
C=0 stretching (keto form): A strong absorption band around 1670-1700 cm~2.[10]
C=N and N=N stretching: Bands in the 1500-1650 cm~1 region.

Aromatic C-H and C=C stretching: Multiple bands characteristic of the phenyl rings.
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3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 13C NMR spectra of diphenylcarbazone in a suitable deuterated solvent (e.g.,
DMSO-ds) would show signals corresponding to the aromatic protons and carbons of the two
phenyl rings, as well as signals for the N-H protons. The exact chemical shifts and coupling
constants are dependent on the solvent and the predominant tautomeric form.

Experimental Protocols

4.1. Synthesis of Diphenylcarbazone

Diphenylcarbazone is typically synthesized by the oxidation of 1,5-diphenylcarbazide.[11]
Objective: To synthesize 1,5-diphenylcarbazone from 1,5-diphenylcarbazide.
Materials:

e 1,5-diphenylcarbazide

» Ethanol

e Sodium carbonate (Naz2COs)

 Diethyl ether

« Nitric acid (3M) or glacial acetic acid

o Beakers, Erlenmeyer flasks, separatory funnel, Blichner funnel, and filter paper
o Magnetic stirrer and stir bar

Procedure:

» Dissolve a known quantity of crude 1,5-diphenylcarbazide (which may be a mixture with
diphenylcarbazone) in warm ethanol.

» Prepare an aqueous solution of sodium carbonate and add it to the ethanolic solution of the
starting material.
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e Cool the alkaline solution and extract it multiple times with diethyl ether to remove unreacted
diphenylcarbazide. Discard the ether layers.

 Acidify the remaining aqueous alkaline solution with 3M nitric acid or glacial acetic acid until
the precipitation of diphenylcarbazone is complete.

o Collect the orange-red precipitate by vacuum filtration using a Bichner funnel.
e Wash the precipitate with cold water and air-dry it.

» Store the purified diphenylcarbazone in a dark container to prevent photochemical
degradation.

4.2. Determination of Melting Point (Capillary Method)
Objective: To determine the melting point range of a solid organic compound.[12][13][14][15]

Materials:

Dry, powdered sample of diphenylcarbazone

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with a high-boiling point liquid (e.g., mineral oil)

Thermometer
Procedure:

e Load a small amount of the dry, powdered diphenylcarbazone into the open end of a
capillary tube to a height of 2-3 mm.

o Pack the sample into the sealed end of the tube by tapping the tube gently on a hard surface
or by dropping it through a long glass tube.[13]

e Place the capillary tube in the heating block of the melting point apparatus or attach it to the
thermometer in a Thiele tube setup.[14]
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e Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.
e Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

o Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has melted into a clear liquid (the end of
the melting range).

Repeat the determination with a fresh sample to ensure accuracy.
4.3. Spectrophotometric Determination of Mercury(ll)

Objective: To determine the concentration of mercury(ll) ions in an aqueous sample using
diphenylcarbazone.[8]

Materials:

Standard solution of mercury(ll)

Diphenylcarbazone solution (e.g., 0.001 M in ethanol)

Nitric acid (for pH adjustment)

UV-Vis spectrophotometer and cuvettes

Volumetric flasks and pipettes
Procedure:
o Preparation of Standard Curve:

o Prepare a series of standard solutions of mercury(Il) of known concentrations in volumetric
flasks.

o To each standard, add a specific volume of the diphenylcarbazone solution and adjust
the pH to the optimal range (typically 2.5-4) using nitric acid.[8]
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o Allow the color to develop for a consistent period (e.g., 15 minutes).[8]

o Measure the absorbance of each solution at the wavelength of maximum absorbance
(~540 nm) against a reagent blank.

o Plot a calibration curve of absorbance versus mercury(ll) concentration.

e Analysis of Unknown Sample:

o

Take a known volume of the sample containing an unknown concentration of mercury(ll).

o Treat the sample in the same manner as the standards (add diphenylcarbazone solution,
adjust pH, and allow for color development).

o Measure the absorbance of the sample solution at ~540 nm.

o Determine the concentration of mercury(ll) in the sample by interpolating its absorbance
on the calibration curve.
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Figure 3: Workflow for Spectrophotometric Determination of Mercury.
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Safety and Handling

Diphenylcarbazone should be handled with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat. It is an irritant to the eyes, skin, and respiratory
system. In case of contact, flush the affected area with plenty of water. Store in a cool, dry, and
well-ventilated area away from sources of ignition and light.

Conclusion

Diphenylcarbazone is a versatile organic compound with well-defined chemical and physical
properties that make it an invaluable reagent in analytical chemistry. Its ability to form intensely
colored complexes with metal ions, particularly mercury, allows for sensitive and accurate
guantitative analysis. The experimental protocols provided in this guide offer a practical
framework for the synthesis, characterization, and application of diphenylcarbazone in a
research or industrial laboratory setting. A thorough understanding of its properties and
adherence to proper handling procedures are essential for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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